3-(2-chloroacetamido)-N-methylbenzamide

• IUPAC Name: 3-[(2-chloroacetyl)amino]-N-methylbenzamide
• InChI: InChI=1S/C10H11ClN2O2/c1-12-10(15)7-3-2-4-8(5-7)13-9(14)6-11/h2-5H,6H2,1H3,(H,12,15)(H,13,14)
• InChI Key: ZBXIJTJRTZUUBL-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC(=CC=C1)NC(=O)CCl
• Molecular Formula: C10H11ClN2O2
• Molecular Weight: 226.66 g/mol

Description

3-(2-Chloroacetamido)-N-methylbenzamide, also known as C-MBA, is a widely studied organic compound with a range of applications in scientific research. It is widely used in the synthesis of other organic compounds, as well as in biochemical and physiological studies. C-MBA has been studied extensively for its potential as a drug and its effects on the body.

Scientific Research Applications

Pharmacokinetics and Safety of Insect Repellents

Research on N,N-diethyl-3-methylbenzamide (deet), an insect repellent, provides insights into the pharmacokinetics, formulation, and safety aspects of chemically related compounds. The study indicates that deet is effective against various insects, and its protection efficacy depends on formulation, application pattern, and environmental factors. Despite extensive use, deet is generally safe for topical use if applied as recommended, although side effects and interactions with other compounds are noted. This suggests the importance of understanding the pharmacokinetics and safety profiles of related compounds, including 3-(2-chloroacetamido)-N-methylbenzamide (Qiu, Jun, & McCall, 1998).

Environmental Impact of Chemical Compounds

The occurrence, fate, and behavior of parabens in aquatic environments have been reviewed, highlighting the environmental impact of chemical compounds used in consumer products. Parabens, used as preservatives, are ubiquitous in surface water and sediments due to their continuous introduction into the environment. This review underscores the importance of assessing the environmental fate of chemical compounds, including this compound, to understand their ecological effects and guide the development of safer alternatives (Haman, Dauchy, Rosin, & Munoz, 2015).

Potential for Neurotoxicity and Neuroprotection

Studies on ketamine, an N-methyl-D-aspartate (NMDA) receptor antagonist, offer insights into the dual effects of neurotoxicity versus neuroprotection in anesthesia for the developing brain. These findings emphasize the complex roles that similar compounds might play in neurodevelopment and the potential for both adverse and therapeutic effects. It highlights the need for further research to balance the neurotoxic and neuroprotective effects of compounds like this compound in medical applications (Yan & Jiang, 2014).

Mechanism of Action

Target of Action

Similar compounds have been reported to have broad-spectrum antimicrobial activity .

Mode of Action

Related compounds have been found to inhibit biofilm formation in pseudomonas aeruginosa, which is regulated by the quorum sensing system .

Biochemical Pathways

Related compounds have been shown to decrease cell surface hydrophobicity, compromising bacterial cell adhesion, and curtail the production of exopolysaccharides, a major component of the matrix binding biofilm components together .

Result of Action

Related compounds have been found to impede pseudomonas cells’ twitching motility, a trait that augments the cells’ pathogenicity and invasion potential .